Cas no 1797295-89-6 (2-(2-chloro-6-fluorophenyl)-N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]acetamide)

• Product Name: 2-(2-chloro-6-fluorophenyl)-N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]acetamide
• CAS No: 1797295-89-6
• MF: C₁₉H₁₇ClFNO₂S
• MW: 377.860186338425
• CID: 5371430
• Update Time: 2025-06-14

2-(2-chloro-6-fluorophenyl)-N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluorophenyl)-N-(furan-2-ylmethyl)-N-(2-thiophen-2-ylethyl)acetamide
• 2-(2-chloro-6-fluorophenyl)-N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]acetamide

• Inchi： 1S/C19H17ClFNO2S/c20-17-6-1-7-18(21)16(17)12-19(23)22(13-14-4-2-10-24-14)9-8-15-5-3-11-25-15/h1-7,10-11H,8-9,12-13H2
• InChI Key： ZDKJQWIRHILTHQ-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=CO1)CCC1SC=CC=1)(=O)CC1=C(F)C=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(2-chloro-6-fluorophenyl)-N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]acetamide

Research Brief on 2-(2-chloro-6-fluorophenyl)-N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]acetamide (CAS: 1797295-89-6)

In recent years, the compound 2-(2-chloro-6-fluorophenyl)-N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]acetamide (CAS: 1797295-89-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of chloro-fluorophenyl, furan, and thiophene moieties in its structure suggests a high degree of bioactivity, making it a subject of intense study for drug discovery and development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Preliminary findings indicate that it exhibits notable activity as a modulator of specific biological targets, including receptors and enzymes involved in inflammatory and neurological pathways. Researchers have employed advanced techniques such as molecular docking, in vitro assays, and in vivo models to explore its binding affinity and efficacy. These efforts aim to identify its potential as a lead compound for treating conditions such as chronic pain, neurodegenerative diseases, and certain types of cancer.

One of the key challenges in the development of this compound lies in optimizing its pharmacokinetic and pharmacodynamic profiles. Studies have highlighted the need for structural modifications to enhance its bioavailability and reduce potential off-target effects. Computational chemistry and structure-activity relationship (SAR) analyses have been instrumental in guiding these modifications, with several derivatives currently under investigation. The goal is to achieve a balance between potency and safety, ensuring its viability for clinical applications.

In addition to its therapeutic potential, the synthesis and scalability of 2-(2-chloro-6-fluorophenyl)-N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]acetamide have also been areas of active research. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, facilitating further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these findings into potential drug candidates.

Looking ahead, the continued exploration of this compound and its derivatives holds great promise for addressing unmet medical needs. Future research directions may include detailed toxicological assessments, formulation development, and early-phase clinical trials. As the scientific community gains a deeper understanding of its mechanisms and applications, 2-(2-chloro-6-fluorophenyl)-N-[(furan-2-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]acetamide could emerge as a cornerstone in the development of next-generation therapeutics.